Cas no 1639963-84-0 (benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate)
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
-
- Inchi: 1S/C16H22N2O3/c19-15(21-12-14-4-2-1-3-5-14)18-9-6-16(7-10-18)13-20-11-8-17-16/h1-5,17H,6-13H2
- InChI Key: IVFQQTQUHJGPTJ-UHFFFAOYSA-N
- SMILES: N1C2(CCN(C(OCC3=CC=CC=C3)=O)CC2)COCC1
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100361-100MG |
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1639963-84-0 | 95% | 100MG |
¥ 1,603.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100361-250MG |
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1639963-84-0 | 95% | 250MG |
¥ 2,560.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100361-500MG |
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1639963-84-0 | 95% | 500MG |
¥ 4,270.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100361-1G |
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1639963-84-0 | 95% | 1g |
¥ 6,402.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100361-5G |
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1639963-84-0 | 95% | 5g |
¥ 19,206.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100361-100mg |
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1639963-84-0 | 95% | 100mg |
¥1604.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100361-250mg |
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1639963-84-0 | 95% | 250mg |
¥2561.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100361-500mg |
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1639963-84-0 | 95% | 500mg |
¥4269.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100361-1g |
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1639963-84-0 | 95% | 1g |
¥6402.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100361-5g |
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate |
1639963-84-0 | 95% | 5g |
¥19206.0 | 2024-04-23 |
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
Research Briefing on Benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate (CAS: 1639963-84-0)
Benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate (CAS: 1639963-84-0) is a novel spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of new therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.
The synthesis of benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate involves a multi-step process that leverages advanced organic chemistry techniques. Recent publications have described optimized synthetic routes that improve yield and purity, making the compound more accessible for further pharmacological evaluation. The spirocyclic structure of this compound is of particular interest due to its conformational rigidity, which can enhance binding affinity and selectivity toward biological targets.
In terms of biological activity, preliminary studies have demonstrated that benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate exhibits promising interactions with various neurotransmitter receptors, including those implicated in anxiety and depression. Additionally, its unique structural features have been explored for their potential to inhibit key enzymes in microbial pathogens, suggesting a possible role in combating antibiotic-resistant infections. These findings are supported by in vitro and in vivo data, although further clinical validation is required.
One of the most compelling aspects of this compound is its potential for structural modification. Researchers have reported the development of derivatives that retain the core spirocyclic framework while introducing functional groups to fine-tune pharmacokinetic properties. Such modifications have led to improved bioavailability and reduced off-target effects, underscoring the compound's versatility as a lead structure in drug discovery.
Despite these advancements, challenges remain in the development of benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate-based therapeutics. Issues such as metabolic stability and scalability of synthesis need to be addressed to facilitate translational research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the compound's progression into preclinical and clinical stages.
In conclusion, benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a valuable tool for understanding complex biological systems and developing novel therapeutics. Continued research into its mechanisms of action and optimization of its pharmacological profile will be critical to unlocking its full potential.
1639963-84-0 (benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)